Cas no 87491-76-7 (Benzene, 1-[(chloromethyl)sulfonyl]-4-(1-methylethyl)-)

• Product Name: Benzene, 1-[(chloromethyl)sulfonyl]-4-(1-methylethyl)-
• CAS No: 87491-76-7
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 655727
• PubChem ID: 71412698
• Update Time: 2025-04-19

Benzene, 1-[(chloromethyl)sulfonyl]-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(chloromethyl)sulfonyl]-4-(1-methylethyl)-
• 1-(chloromethylsulfonyl)-4-propan-2-ylbenzene
• 87491-76-7
• DTXSID40832241
• 1-(Chloromethanesulfonyl)-4-(propan-2-yl)benzene

• Inchi： 1S/C10H13ClO2S/c1-8(2)9-3-5-10(6-4-9)14(12,13)7-11/h3-6,8H,7H2,1-2H3
• InChI Key： BOHCGFVGKASDJY-UHFFFAOYSA-N
• SMILES： ClCS(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.0324785g/mol
• Monoisotopic Mass: 232.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų